Cas no 1179047-05-2 ((5-chloro-2-methoxyphenyl)methanesulfonyl chloride)

• Product Name: (5-chloro-2-methoxyphenyl)methanesulfonyl chloride
• CAS No: 1179047-05-2
• MF: C₈H₈Cl₂O₃S
• MW: 255.118319511414
• CID: 4575440
• PubChem ID: 47003152
• Update Time: 2025-05-23

(5-chloro-2-methoxyphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2-methoxy-phenyl)-methanesulfonyl chloride
• (5-Chloro-2-methoxyphenyl)methanesulfonyl Chloride
• EN300-64419
• (5-chloro-2-methoxyphenyl)methanesulfonylchloride
• 1179047-05-2
• DB-427751
• 5-Chloro-2-methoxybenzenemethanesulfonyl chloride
• SCHEMBL22191101
• (5-chloro-2-methoxyphenyl)methanesulfonyl chloride

• Inchi： 1S/C8H8Cl2O3S/c1-13-8-3-2-7(9)4-6(8)5-14(10,11)12/h2-4H,5H2,1H3
• InChI Key： RBXYTWGJFABQSQ-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 253.9571207g/mol
• Monoisotopic Mass: 253.9571207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (5-chloro-2-methoxyphenyl)methanesulfonyl chloride

(5-Chloro-2-Methoxyphenyl)Methanesulfonyl Chloride: A Comprehensive Overview

(5-Chloro-2-Methoxyphenyl)Methanesulfonyl Chloride, with the CAS number 1179047-05-2, is a significant compound in the field of organic chemistry. This compound is widely recognized for its role in various chemical reactions, particularly in the synthesis of pharmaceuticals and agrochemicals. The structure of this compound consists of a methanesulfonyl group attached to a chlorophenol derivative, making it a versatile reagent in modern chemical research.

The synthesis of (5-Chloro-2-Methoxyphenyl)Methanesulfonyl Chloride involves a series of well-established organic reactions. The starting material is typically a substituted phenol, which undergoes sulfonation to introduce the sulfonyl group. This process is followed by chlorination to yield the final product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have utilized (5-Chloro-2-Methoxyphenyl)Methanesulfonyl Chloride as an intermediate in the synthesis of bioactive molecules. For instance, studies have shown its potential in developing new anti-inflammatory agents and anticancer drugs. The sulfonyl chloride group acts as an excellent leaving group, facilitating nucleophilic substitutions that are crucial in drug design.

In addition to its role in pharmaceuticals, this compound has found applications in materials science. The methanesulfonyl group imparts unique electronic properties to the molecule, making it suitable for use in advanced polymers and coatings. Recent research has explored its use as a building block for self-healing materials, where its reactivity plays a key role in healing mechanisms.

The physical properties of (5-Chloro-2-Methoxyphenyl)Methanesulfonyl Chloride are well-documented. It exists as a crystalline solid at room temperature with a melting point around 80°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and THF. Its stability under various conditions has been thoroughly investigated, ensuring safe handling and storage.

From an environmental perspective, understanding the fate and behavior of (5-Chloro-2-Methoxyphenyl)Methanesulfonyl Chloride is crucial. Studies have shown that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aqueous environments. This information is vital for assessing its potential impact on ecosystems and guiding regulatory decisions.

In conclusion, (5-Chloro-2-Methoxyphenyl)Methanesulfonyl Chloride stands out as a versatile and valuable compound in contemporary chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance in advancing technological and therapeutic innovations.